Cyclosporin C

环孢菌素C结构式

Chinese Name

环孢菌素C

English Name

Cyclosporin C

标识符

CAS No.

59787-61-0

Molecular Formula

C62H111N11O13

Molecular Weight

1218.6300

Compound details reference Kuujia Chemical Encyclopedia: 59787-61-0

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

47%
37/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled37
druglikeness.missing41
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
1203.6200
druglikeness.valid
TPSA
TPSA
233.0400
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
3.5000
druglikeness.valid
LogD
LogD
2.9000
druglikeness.valid
HBA
HBA
13
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
No
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Low
druglikeness.valid
bioavailability
bioavailability
20.0000
druglikeness.valid

PPB
PPB
90.0000
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
Extensive
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
No
druglikeness.valid
placental_barrier
placental_barrier
Yes
druglikeness.valid
milk_secretion
milk_secretion
Yes
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
Yes
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
Yes
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
Yes
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
Yes
druglikeness.valid
neurotoxicity
neurotoxicity
Yes
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
Yes
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Yes
druglikeness.valid
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-

drug_induced_liver_injury
drug_induced_liver_injury
Yes
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
Yes
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

自身免疫性疾病

Autoimmune disease

Corresponding Targets:

BCL2 (BCL2)[object (N/A)TLR4 (TLR4)

免疫抑制

Immunosuppression

Corresponding Targets:

STAT3 (STAT3)RELA (RELA)IL2 (IL2)

器官移植排斥反应

Organ Transplant Rejection

Corresponding Targets:

[object (N/A)IL2 (IL2)NFKB1 (NFKB1)

肝炎 C 型病毒感染

Hepatitis C Virus Infection

Corresponding Targets:

PPP3CA (PPP3CA)NFATC1 (NFATC1)干扰素诱导蛋白 (IFIT1)

冠状病毒感染

Coronavirus Infection

Corresponding Targets:

NFKB1 (NFKB1)PPP3CA (PPP3CA)IRF3 (IRF3)
Plant Sources

No plant sources

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